Cas no 2418650-30-1 (Methyl 5-azido-3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-2-methylbenzoate)

• Product Name: Methyl 5-azido-3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-2-methylbenzoate
• CAS No: 2418650-30-1
• MF: C₁₆H₂₁N₃O₅
• MW: 335.355044126511
• CID: 5679155
• PubChem ID: 165771211
• Update Time: 2025-07-01

Methyl 5-azido-3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26627930
• 2418650-30-1
• methyl 5-azido-3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-2-methylbenzoate
• Methyl 5-azido-3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-2-methylbenzoate

• Inchi： 1S/C16H21N3O5/c1-10-11(8-23-9-14(20)24-16(2,3)4)6-12(18-19-17)7-13(10)15(21)22-5/h6-7H,8-9H2,1-5H3
• InChI Key： VECMRBPUQYKBEO-UHFFFAOYSA-N
• SMILES： O(C(COCC1C=C(C=C(C(=O)OC)C=1C)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 335.14812078g/mol
• Monoisotopic Mass: 335.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.2Ų

Additional information on Methyl 5-azido-3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-2-methylbenzoate

Methyl 5-Azido-3-{[2-(tert-Butoxy)-2-Oxoethoxy]methyl}-2-Methylbenzoate: A Comprehensive Overview

Methyl 5-Azido-3-{[2-(tert-Butoxy)-2-Oxoethoxy]methyl}-2-Methylbenzoate, with the CAS number NO2418650-30-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include an azide group, a tert-butoxy substituent, and a benzoate ester moiety. These functional groups confer the molecule with versatile reactivity and potential applications in various chemical transformations and biological systems.

The synthesis of Methyl 5-Azido-3-{[2-(tert-Butoxy)-2-Oxoethoxy]methyl}-2-Methylbenzoate involves a series of carefully designed multi-step reactions. The starting material typically begins with a substituted benzoic acid derivative, which undergoes esterification to form the benzoate ester. Subsequent steps involve the introduction of the azide group via nucleophilic substitution or coupling reactions, followed by the installation of the tert-butoxy group through appropriate protecting group strategies. The final product is purified using chromatographic techniques to ensure high purity and structural integrity.

Recent studies have highlighted the potential of this compound in click chemistry applications. The azide group in the molecule is particularly valuable as it can participate in [3+2] cycloaddition reactions with alkenes or alkynes under copper-catalyzed conditions, leading to the formation of stable triazole rings. This property makes Methyl 5-Azido-3-{[2-(tert-Butoxy)-2-Oxoethoxy]methyl}-2-Methylbenzoate an ideal precursor for constructing complex molecular architectures with high precision. Researchers have exploited this reactivity to develop novel drug delivery systems, sensors, and materials with tailored functionalities.

In addition to its role in click chemistry, this compound has shown promise in bioconjugation reactions. The tert-butoxy group serves as a protective moiety that can be selectively removed under specific conditions, enabling controlled release of active pharmaceutical ingredients or bioactive molecules. This feature has been leveraged in the development of stimuli-responsive drug delivery systems, where the release of therapeutic agents is triggered by environmental changes such as pH or temperature.

The structural versatility of Methyl 5-Azido-3-{[2-(tert-Butoxy)-2-Oxoethoxy]methyl}-2-Methylbenzoate also extends to its applications in polymer chemistry. By incorporating this compound into polymer backbones, scientists have created materials with enhanced mechanical properties and biocompatibility. For instance, recent research has demonstrated the use of this compound as a building block for synthesizing polymeric nanoparticles with high loading capacities for drugs and imaging agents.

From a mechanistic standpoint, the reactivity of this compound is influenced by its electronic and steric properties. The azide group acts as an electron-deficient species, making it susceptible to nucleophilic attack or radical-mediated transformations. Meanwhile, the tert-butoxy group introduces steric hindrance that can modulate reaction pathways and selectivity. These characteristics make Methyl 5-Azido-3-{[2-(tert-Butoxy)-2-Oxoethoxy]methyl}-2-Methylbenzoate a valuable tool for exploring fundamental reaction mechanisms and designing novel synthetic routes.

In conclusion, Methyl 5-Azido-3-{[2-(tert-Butoxy)-2-Oxoethoxy]methyl}-2-Methylbenzoate stands out as a multifaceted compound with wide-ranging applications across various disciplines. Its unique combination of functional groups enables it to serve as a versatile building block for constructing complex molecules and materials with tailored properties. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing chemical science and technology.